Cas no 1782724-58-6 (Carbamic acid, N-[(2-ethyl-4-piperidinyl)methyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(2-ethyl-4-piperidinyl)methyl]-, 1,1-dimethylethyl ester
• CAS No: 1782724-58-6
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 5896336
• PubChem ID: 83919528
• Update Time: 2025-11-06

Carbamic acid, N-[(2-ethyl-4-piperidinyl)methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(2-ethyl-4-piperidinyl)methyl]-, 1,1-dimethylethyl ester
• tert-Butyl N-[(2-ethylpiperidin-4-yl)methyl]carbamate
• 1782724-58-6
• EN300-1178499
• tert-ButylN-[(2-ethylpiperidin-4-yl)methyl]carbamate

• Inchi： 1S/C13H26N2O2/c1-5-11-8-10(6-7-14-11)9-15-12(16)17-13(2,3)4/h10-11,14H,5-9H2,1-4H3,(H,15,16)
• InChI Key： VHEVZFOSUYYRBL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1CCNC(CC)C1

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 0.946±0.06 g/cm3(Predicted)
• Boiling Point: 346.2±15.0 °C(Predicted)
• pka: 12.72±0.46(Predicted)

Additional information on Carbamic acid, N-[(2-ethyl-4-piperidinyl)methyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[(2-Ethyl-4-Piperidinyl)Methyl]-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

The compound Carbamic acid, N-[(2-ethyl-4-piperidinyl)methyl]-, 1,1-dimethylethyl ester (CAS No. 1782724-58-6) is a significant entity in the field of organic chemistry and pharmacology. This compound belongs to the class of amino carbamates and has garnered attention due to its potential applications in drug development and material science. The structure of this compound is characterized by a piperidine ring substituted with an ethyl group at the 2-position and a methyl group attached to the nitrogen atom. The ester group, specifically the 1,1-dimethylethyl ester moiety, further enhances its chemical versatility.

Recent studies have highlighted the importance of Carbamic acid derivatives in modulating biological systems. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that this compound exhibits promising activity as a potential inhibitor of certain enzymes involved in neurodegenerative diseases. The piperidine ring structure is known for its ability to interact with various biological targets, making it a valuable component in drug design.

In terms of synthesis, N-[(2-ethyl-4-piperidinyl)methyl] carbamic acid esters can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the desired purity and scalability of the process. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, leading to higher yields and improved product quality.

The physical properties of this compound are also noteworthy. Its molecular weight is approximately 303 g/mol, and it exists as a crystalline solid at room temperature. The ester group contributes to its solubility in organic solvents, which is advantageous for its use in various chemical reactions and formulations. Additionally, the compound's stability under different environmental conditions has been extensively studied to ensure its suitability for long-term storage and transportation.

From an applications perspective, Carbamic acid derivatives have found utility in diverse fields such as agrochemicals and specialty chemicals. For example, recent advancements in pest control have explored the use of this compound as an active ingredient in pesticides due to its ability to disrupt target enzymes in insects. Furthermore, its role as an intermediate in the synthesis of more complex molecules has been documented in several patent filings.

Environmental considerations are another critical aspect of this compound's profile. Studies conducted by regulatory agencies have assessed its biodegradability and potential impact on aquatic ecosystems. Results indicate that under controlled conditions, the compound undergoes rapid degradation, minimizing its ecological footprint. This aligns with global efforts to develop sustainable chemical products that meet stringent environmental standards.

In conclusion, Carbamic acid, N-[(2-ethyl-4-piperidinyl)methyl]-, 1,1-dimethylethyl ester (CAS No. 1782724-58-6) represents a multifaceted compound with significant potential across various industries. Its unique chemical structure, coupled with recent research findings and innovative synthetic approaches, positions it as a key player in advancing modern chemistry and pharmacology.